Cas no 1354703-48-2 (3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole)
3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a cyclopropyl group at the 3-position, an ethynyl moiety at the 4-position, and a methyl group at the 1-position. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl and ethynyl functionalities enhance its potential for further functionalization, enabling diverse derivatization pathways. Its stability and well-defined stereochemistry contribute to its utility in targeted molecular design. This compound is particularly useful in cross-coupling reactions and cycloadditions, offering precise control in the development of complex heterocyclic frameworks.
1354703-48-2 structure
Product Name:3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole
CAS No:1354703-48-2
MF:C9H10N2
MW:146.189101696014
CID:5159507
Update Time:2025-10-28
3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole
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- Inchi： 1S/C9H10N2/c1-3-7-6-11(2)10-9(7)8-4-5-8/h1,6,8H,4-5H2,2H3
- InChI Key： PYJOLYLAMYJZAA-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C#C)C(C2CC2)=N1
3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499442-1g |
3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole |
1354703-48-2 | 97% | 1g |
$450 | 2022-06-13 |
3-Cyclopropyl-4-ethynyl-1-methyl-1H-pyrazole Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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